Cas no 1256955-72-2 (Pyrimidine, 4-chloro-6-methyl-5-(2-methylpropyl)-)

• Product Name: Pyrimidine, 4-chloro-6-methyl-5-(2-methylpropyl)-
• CAS No: 1256955-72-2
• MF: C₉H₁₃ClN₂
• MW: 184.665920972824
• CID: 2143827
• Update Time: 2023-11-19

Pyrimidine, 4-chloro-6-methyl-5-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5-isobutyl-6-methylpyrimidine
• CID 87167495
• Pyrimidine, 4-chloro-6-methyl-5-(2-methylpropyl)-

• Inchi： 1S/C9H13ClN2/c1-6(2)4-8-7(3)11-5-12-9(8)10/h5-6H,4H2,1-3H3
• InChI Key： PUNONYOOJCCUEL-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NC=N1)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Topological Polar Surface Area: 25.8

Experimental Properties

• Density: 1.084±0.06 g/cm3(Predicted)
• Boiling Point: 262.5±35.0 °C(Predicted)
• pka: 1.00±0.26(Predicted)